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Compound of Interest

Compound Name: Qlaira

CAS No.: 307334-58-3

Cat. No.: B1243121

Get Quote

Abstract: This document provides essential safety and logistical information for the proper

disposal of Qlaira® (estradiol valerate/dienogest) in research, scientific, and drug development

settings. The following procedures are designed to ensure the safe handling and disposal of

Qlaira® with minimal environmental impact, aligning with current regulatory guidelines.

Adherence to these protocols is crucial for laboratory safety and environmental stewardship.

Introduction: Understanding the Active Components
of Qlaira®
Qlaira® is a combined oral contraceptive containing two active pharmaceutical ingredients

(APIs): estradiol valerate and dienogest. Understanding the properties of these compounds is

fundamental to appreciating the importance of their proper disposal.

Estradiol Valerate: A synthetic ester of the natural human estrogen, 17β-estradiol. It is

classified as very toxic to aquatic life, and improper disposal can have long-lasting adverse

effects on the environment.
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Dienogest: A synthetic progestin. Safety data for dienogest indicates that it is suspected of

causing cancer and may damage fertility or the unborn child.[1]

Given the hazardous nature of these active ingredients, meticulous disposal procedures are

mandatory to prevent environmental contamination and ensure personnel safety.

Regulatory Framework for Pharmaceutical Waste
The disposal of pharmaceutical waste in the United States is primarily regulated by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA). A critical distinction is made between RCRA hazardous waste and non-RCRA

hazardous waste.

Based on a review of the EPA's P and U lists of hazardous wastes, neither estradiol valerate

nor dienogest are explicitly listed. Therefore, Qlaira® is generally classified as non-RCRA

hazardous pharmaceutical waste. However, it is crucial to recognize that "non-hazardous" in

this context simply means it is not regulated under the specific RCRA hazardous waste

provisions. Due to its potent hormonal activity and ecotoxicity, it must not be disposed of as

common trash.[2][3][4]

Some states may have more stringent regulations for the disposal of non-RCRA

pharmaceutical waste, often mandating incineration.[3] Therefore, consultation with your

institution's Environmental Health and Safety (EHS) department is a critical first step.

Quantitative Data on Active Ingredients
The following table summarizes key information regarding the active components of Qlaira®.
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Active Ingredient
Chemical
Classification

Key Hazards Environmental Fate

Estradiol Valerate Synthetic Estrogen

Very toxic to aquatic

life with long-lasting

effects.

Can persist in the

environment and

disrupt the endocrine

systems of wildlife.

Dienogest Synthetic Progestin

Suspected of causing

cancer. May damage

fertility or the unborn

child.[1]

Metabolites are

primarily excreted in

urine. The

environmental impact

of the parent

compound requires

careful management.

Standard Operating Procedure for Qlaira® Disposal
The following step-by-step protocol outlines the recommended procedure for the disposal of

unused, partially used, or expired Qlaira® in a laboratory setting.

4.1. Step 1: Consultation and Waste Characterization

Contact your institution's Environmental Health and Safety (EHS) department. This is a

mandatory first step to ensure compliance with institutional, local, and state regulations.

Confirm the waste classification. Provide the Safety Data Sheet (SDS) for Qlaira® or its

active ingredients to your EHS department to confirm its classification as non-RCRA

hazardous pharmaceutical waste.

4.2. Step 2: Segregation and Containerization

Do not dispose of Qlaira® in regular trash or down the drain. The federal "sewer ban"

prohibits the drain disposal of hazardous waste pharmaceuticals, and best practices for non-

RCRA waste strongly discourage this as well to prevent water contamination.

Segregate Qlaira® waste. Place all unused tablets, partially used blister packs, and any

materials significantly contaminated with Qlaira® into a designated waste container.
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Use appropriate waste containers. Your EHS department will provide or specify the correct

container. For non-RCRA pharmaceutical waste destined for incineration, this is often a white

container with a blue lid.[2] The container must be clearly labeled as "Non-RCRA

Pharmaceutical Waste for Incineration."

4.3. Step 3: Labeling and Accumulation

Properly label the waste container. The label should include:

The words "Non-RCRA Pharmaceutical Waste"

The name of the waste stream (e.g., "Unused Qlaira®")

The accumulation start date (the date the first item is placed in the container)

The name of the principal investigator or laboratory contact

Store the container in a secure, designated area. This area should be inaccessible to

unauthorized personnel.

4.4. Step 4: Disposal and Documentation

Arrange for waste pickup. Once the container is full or the accumulation time limit set by your

institution is reached, contact your EHS department to schedule a pickup.

The waste will be transported by a licensed hazardous waste vendor for incineration.

Incineration is the environmentally preferred method for destroying active pharmaceutical

ingredients, rendering them non-retrievable.[2][4]

Maintain a record of disposal. Keep a copy of the waste manifest or any other documentation

provided by your EHS department or the waste vendor. This serves as proof of proper

disposal.

Experimental Protocols Cited
This document is a procedural guide and does not cite specific experimental protocols. The

disposal recommendations are based on regulatory guidelines and best practices for laboratory

safety and environmental protection.
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Visualizations
The following diagrams illustrate the logical workflow for the proper disposal of Qlaira® in a

laboratory setting.
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Preparation and Segregation

Accumulation and Storage

Final Disposal

Unused/Expired Qlaira® Identified for Disposal

Consult with Institutional EHS Department

Confirm Classification as Non-RCRA Pharmaceutical Waste

Obtain Designated Waste Container (e.g., White with Blue Lid)

Place Qlaira® Waste into Designated Container

Label Container: 'Non-RCRA Pharmaceutical Waste for Incineration' with Details

Store in a Secure, Designated Location

Schedule Waste Pickup with EHS

Transported by Licensed Vendor for Incineration

Maintain Disposal Records (e.g., Waste Manifest)

Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Qlaira®.
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Recommended Actions Prohibited Actions

Consult EHS Segregate into Designated Containers Dispose via Incineration Maintain Records Do NOT Dispose in Regular Trash Do NOT Dispose Down the Drain Do NOT Mix with Other Waste Streams

Qlaira® Waste

Click to download full resolution via product page

Caption: Do's and Don'ts of Qlaira® Disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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